Cas no 881-99-2 (1,3-Bis(trichloromethyl)benzene)

1,3-Bis(trichloromethyl)benzene is a chlorinated aromatic compound with the molecular formula C8H4Cl6. It features two trichloromethyl (–CCl3) groups attached to a benzene ring in the meta position. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. Its electron-withdrawing trichloromethyl groups enhance its utility in electrophilic substitution reactions and as a precursor for further functionalization. The compound exhibits stability under controlled conditions, ensuring consistent performance in industrial applications. Proper handling is essential due to its potential toxicity and reactivity with nucleophiles.
1,3-Bis(trichloromethyl)benzene structure
881-99-2 structure
Product name:1,3-Bis(trichloromethyl)benzene
CAS No:881-99-2
MF:C8H4Cl6
MW:312.835356712341
MDL:MFCD00018821
CID:83173
PubChem ID:13434

1,3-Bis(trichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Bis(trichloromethyl)benzene
    • ALPHA,ALPHA,ALPHA,ALPHA',ALPHA',ALPHA'-HEXACHLORO-M-XYLENE
    • Hexachloro-m-Xylene
    • α,α,α,α',α',α'-HEXACHLORO-M-XYLENE
    • Hexachlorometaxylol
    • Benzene, 1,3-bis(trichloromethyl)-
    • m-Bis(trichlormethyl)benzene
    • m-Bis(trichloromethyl)benzene
    • 1,3-Di(trichloromethyl)benzene
    • alpha,alpha'-Hexachloro-m-xylene
    • .alpha.,.alpha.'-Hexachloro-m-xylene
    • alpha,alpha,alpha,alpha',alpha',alpha'-Hexachloroxylene
    • alpha,alpha,alpha,alpha,alpha,alpha-Hexachloro-m-xylene
    • m-XYLENE, alpha,alpha,al
    • 1,3-Bis(trichloromethyl)benzene (ACI)
    • m-Xylene, α,α,α,α′,α′,α′-hexachloro- (6CI, 7CI, 8CI)
    • 3-(Trichloromethyl)benzotrichloride
    • NSC 41882
    • α,α,α,α′,α′,α′-Hexachloro-m-xylene
    • NSC41882
    • .alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexachloroxylene
    • H0062
    • MFCD00018821
    • m-Xylene,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-hexachloro-
    • 1 pound not3-Bis(trichloromethyl)benzene
    • 881-99-2
    • m-Xylene, .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-hexachloro-
    • DTXCID30159313
    • EN300-21592
    • DTXSID00236822
    • DB-057047
    • 13-Bis(trichloromethyl)benzene
    • F8889-5147
    • NSC-41882
    • WLN: GXGGR CXGGG
    • AI3-02586
    • WH88VBU889
    • 4-05-00-00944 (Beilstein Handbook Reference)
    • UNII-WH88VBU889
    • SCHEMBL1847239
    • m-XYLENE, alpha,alpha,alpha,alpha',alpha',alpha'-HEXACHLORO-
    • VS-01285
    • EINECS 212-923-8
    • ditrichloromethyl-m-xylene
    • A,A,A,A',A',A'-Hexachloro-m-xylene
    • STK379265
    • m-bistrichloromethylbenzene
    • BBL002998
    • BRN 2214335
    • alpha,alpha,alpha,alpha',alpha',alpha'-Hexachloroxylene (Related)
    • m-Bis(tricholormethyl)benzene
    • Benzene,3-bis(trichloromethyl)-
    • .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexachloro-m-xylene
    • m-Xylene hexachloride
    • AKOS005450459
    • .alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexachloro-m-xylene
    • NS00039247
    • D90789
    • MDL: MFCD00018821
    • Inchi: 1S/C8H4Cl6/c9-7(10,11)5-2-1-3-6(4-5)8(12,13)14/h1-4H
    • InChI Key: GGZIUXGYCNYNNV-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C(Cl)(Cl)Cl)C=CC=1)(Cl)Cl
    • BRN: 2214335

Computed Properties

  • Exact Mass: 309.84400
  • Monoisotopic Mass: 309.844
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.6957 (rough estimate)
  • Boiling Point: 397.9°C (rough estimate)
  • Flash Point: 38 °C
  • Refractive Index: 1.5840 (estimate)
  • PSA: 0.00000
  • LogP: 5.34000
  • Solubility: Not determined

1,3-Bis(trichloromethyl)benzene Security Information

  • Hazardous Material transportation number:2810
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • RTECS:ZE4650000
  • Storage Condition:Sealed in dry,2-8°C
  • Risk Phrases:R20/21/22; R36/37/38

1,3-Bis(trichloromethyl)benzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,3-Bis(trichloromethyl)benzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
H0062-25g
1,3-Bis(trichloromethyl)benzene
881-99-2 98.0%(GC)
25g
¥450.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
H0062-25g
1,3-Bis(trichloromethyl)benzene
881-99-2 98.0%(GC)
25g
¥450.0 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B304827-25g
1,3-Bis(trichloromethyl)benzene
881-99-2 98%
25g
¥511.90 2023-09-04
TRC
B585628-250mg
1,3-bis(Trichloromethyl)benzene
881-99-2
250mg
$ 50.00 2022-06-07
TRC
B585628-2.5g
1,3-bis(Trichloromethyl)benzene
881-99-2
2.5g
$ 80.00 2022-06-07
abcr
AB136580-25 g
alpha,alpha,alpha,alpha',alpha',alpha'-Hexachloro-m-xylene, 98%; .
881-99-2 98%
25g
€84.50 2023-05-10
TRC
B585628-500mg
1,3-bis(Trichloromethyl)benzene
881-99-2
500mg
$ 65.00 2022-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-487177-25 g
α,α,α,α',α',α'-Hexachloro-m-xylene,
881-99-2
25g
¥594.00 2023-07-11
abcr
AB136580-10g
alpha,alpha,alpha,alpha',alpha',alpha'-Hexachloro-m-xylene, 98%; .
881-99-2 98%
10g
€53.70 2025-02-16
abcr
AB136580-25g
alpha,alpha,alpha,alpha',alpha',alpha'-Hexachloro-m-xylene, 98%; .
881-99-2 98%
25g
€84.50 2025-02-16

1,3-Bis(trichloromethyl)benzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Silicon tetrachloride Catalysts: Aluminum chloride Solvents: Chlorobenzene ;  42 h, 80 °C
1.2 Reagents: Water
Reference
Catalytic halodefluorination of aliphatic carbon-fluorine bonds
Goh, Kelvin K. K.; et al, RSC Advances, 2016, 6(48), 42708-42712

1,3-Bis(trichloromethyl)benzene Raw materials

1,3-Bis(trichloromethyl)benzene Preparation Products

1,3-Bis(trichloromethyl)benzene Related Literature

Additional information on 1,3-Bis(trichloromethyl)benzene

Comprehensive Guide to 1,3-Bis(trichloromethyl)benzene (CAS No. 881-99-2): Properties, Applications, and Industry Insights

1,3-Bis(trichloromethyl)benzene (CAS 881-99-2), also known as meta-bis(trichloromethyl)benzene, is a specialized aromatic compound with significant industrial relevance. Its molecular structure features two trichloromethyl groups attached to a benzene ring at the 1 and 3 positions, imparting unique chemical properties. This compound is widely studied for its role in organic synthesis, particularly as an intermediate in the production of high-performance polymers and agrochemicals. Recent trends show growing interest in its potential applications in advanced material science and sustainable chemistry.

The compound's thermal stability and reactivity make it valuable for cross-coupling reactions, a topic frequently searched in academic databases. Researchers often inquire about "1,3-Bis(trichloromethyl)benzene synthesis methods" or "CAS 881-99-2 safety data," reflecting its dual importance in laboratory and industrial settings. Notably, its derivatives have been explored for flame-retardant additives, aligning with current market demands for safer materials in electronics and construction.

From an environmental perspective, studies focus on optimizing the degradation pathways of chlorinated aromatic compounds like 881-99-2. This addresses the popular search query "biodegradation of trichloromethyl benzene derivatives." Innovations in catalytic reduction processes have shown promise in minimizing ecological impact while maintaining production efficiency – a critical balance in green chemistry initiatives.

Analytical characterization of 1,3-Bis(trichloromethyl)benzene typically involves GC-MS and NMR spectroscopy, techniques commonly referenced in patent literature. The compound's crystalline structure has been determined through X-ray diffraction, revealing intermolecular interactions that influence its solubility parameters. These physicochemical properties are crucial for formulators developing specialized coatings or adhesives where controlled release of active components is required.

Emerging applications in pharmaceutical intermediates have sparked new research directions. While not directly bioactive, CAS 881-99-2 serves as precursor to compounds with potential antimicrobial properties. This connection to medicinal chemistry appears in searches like "chlorinated benzene derivatives in drug discovery," demonstrating the compound's multidisciplinary relevance. Regulatory-compliant handling protocols remain essential, with material safety data sheets (MSDS) being among the most requested documents for this substance.

Supply chain dynamics for meta-bis(trichloromethyl)benzene reflect broader chemical industry trends. Manufacturers increasingly emphasize batch-to-batch consistency and traceability, responding to quality concerns raised in specialty chemical forums. The compound's niche market position makes pricing and availability frequent search topics, particularly among procurement specialists seeking alternatives to similar chlorinated aromatic intermediates.

Future research directions may explore the compound's behavior under supercritical conditions or its potential in nanomaterial functionalization. These advanced applications correspond with growing interest in "high-performance chlorinated compounds" across scientific literature. As analytical techniques advance, new insights into the molecular interactions of 1,3-Bis(trichloromethyl)benzene will likely emerge, potentially unlocking novel applications in energy storage or specialty catalysis.

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